Cas no 1243049-43-5 (7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1243049-43-5
• Molecular Formula: C₂₀H₁₈N₄O₂S
• Molecular Weight: 378.4475
• CID: 5345533

7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Properties

Names and Identifiers

• 7-(3-methoxyphenyl)-3-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-(3-methoxyphenyl)-3-[[(3-methylphenyl)methyl]thio]-
• 7-(3-methoxyphenyl)-3-[(3-methylbenzyl)thio][1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(3-methoxyphenyl)-3-((3-methylbenzyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• InChIKey： JIHJLSSNJMWUJQ-UHFFFAOYSA-N
• Inchi： 1S/C20H18N4O2S/c1-14-5-3-6-15(11-14)13-27-20-22-21-18-19(25)23(9-10-24(18)20)16-7-4-8-17(12-16)26-2/h3-12H,13H2,1-2H3
• SMILES： S(C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])C1=NN=C2C(N(C([H])=C([H])N21)C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Heavy Atom Count: 27
• Complexity: 560
• XLogP3: 3.3
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines